1-(4-Bromo-2-trifluoromethoxybenzyl)-piperidine

• IUPAC Name: 1-[[4-bromo-2-(trifluoromethoxy)phenyl]methyl]piperidine
• InChI: InChI=1S/C13H15BrF3NO/c14-11-5-4-10(9-18-6-2-1-3-7-18)12(8-11)19-13(15,16)17/h4-5,8H,1-3,6-7,9H2
• InChI Key: XDVIHZJMQWXSTI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=C(C=C(C=C2)Br)OC(F)(F)F
• Molecular Formula: C13H15BrF3NO
• Molecular Weight: 338.16 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the introduction of the bromine and trifluoromethoxy substituents onto the benzyl moiety. Detailed synthetic routes can be found in relevant literature.

Safety and Hazards

• Skin Irritation : It is classified as a skin irritant (Category 2) according to GHS standards.

Future Directions

: Safety Data Sheet for 1-Bromo-4-(trifluoromethoxy)benzene

Synthesis routes and methods

Procedure details

To a pre-stirred solution of 4-bromo-2-trifluoromethoxybenzaldehyde (1.82 g, 9.0 mmol) and piperidine (0.97 mL, 9.9 mmol) in DCM (40 mL) at 0° C. was added sodium triacetoxyborohydride (2.85 g, 13.4 mmol) in portions. The reaction mixture was then allowed to warm to ambient temperature and stirred for an additional 14 h. The reaction was quenched by the addition of water (30 mL) and extracted into ethyl acetate (75 mL). The organic phase was separated, dried over anhydrous sodium sulfate, filtered and evaporated in vacuo to afford the title compound as a colourless oil (2.6 g, 84%) that was used in the next step without further purification. 1H NMR (CDCl3, 300 MHz): 7.47 (d, J=8.2 Hz, 1H), 7.41 (d, J=1.9 Hz, 1H), 7.39-7.35 (m, 1H), 3.46 (s, 2H), 2.42-2.32 (m, 4H), 1.64-1.51 (m, 4H), 1.48-1.37 (m, 2H).